2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide
• InChI: InChI=1S/C11H14BrNO5S/c1-17-6-7-19(15,16)13-11(14)8-18-10-4-2-9(12)3-5-10/h2-5H,6-8H2,1H3,(H,13,14)
• InChI Key: GMGNFVSTNFOUGH-UHFFFAOYSA-N
• Canonical SMILES: COCCS(=O)(=O)NC(=O)COC1=CC=C(C=C1)Br
• Molecular Formula: C11H14BrNO5S
• Molecular Weight: 352.20 g/mol

Description

2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide is a chemical compound that has been used in scientific research for various purposes. This compound is also known as BAY 43-9006 or Sorafenib, which is a drug used in the treatment of cancer. However,

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide involves the inhibition of various kinases involved in cell signaling pathways. The compound inhibits the activity of RAF kinases, which are involved in the MAPK/ERK pathway, and VEGFR and PDGFR, which are involved in angiogenesis. By inhibiting these kinases, the compound disrupts the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide are related to its mechanism of action. The compound inhibits the activity of various kinases involved in cell signaling pathways, leading to the inhibition of cancer cell growth and proliferation. Additionally, the compound has been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide in lab experiments include its ability to inhibit the growth and proliferation of cancer cells, making it a useful tool in cancer research. However, the compound has limitations, including its toxicity and potential side effects, which must be considered when using it in lab experiments.

Future Directions

There are several future directions for the use of 2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide in scientific research. One direction is the development of new drugs based on the compound's structure, which may have improved efficacy and fewer side effects. Another direction is the investigation of the compound's potential in the treatment of other types of cancer. Additionally, the compound's mechanism of action could be further explored to identify new targets for cancer therapy.

Synthesis Methods

The synthesis of 2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide involves the reaction of 4-bromoanisole with ethyl chloroacetate in the presence of a base to form ethyl 2-(4-bromophenoxy)acetate. The intermediate compound is then reacted with sodium methoxide and sulfonyl chloride to form the final product, 2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide.

Scientific Research Applications

2-(4-bromophenoxy)-N-(2-methoxyethylsulfonyl)acetamide has been used in various scientific research studies. One of the significant applications of this compound is in cancer research. Sorafenib, the drug form of this compound, is used in the treatment of liver, kidney, and thyroid cancer. The compound has been shown to inhibit the growth and proliferation of cancer cells by inhibiting the activity of various kinases involved in cell signaling pathways.